Cas no 92567-18-5 (methyl 2-(5-bromo-1H-indazol-1-yl)acetate)

Methyl 2-(5-bromo-1H-indazol-1-yl)acetate is a brominated indazole derivative with applications in pharmaceutical and organic synthesis. The compound features a reactive ester group, facilitating further functionalization, while the bromine substituent at the 5-position enhances its utility in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its stable indazole core contributes to its role as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The ester moiety allows for straightforward hydrolysis or transesterification, offering flexibility in downstream modifications. This compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

methyl 2-(5-bromo-1H-indazol-1-yl)acetate structure

92567-18-5 structure

Product Name:methyl 2-(5-bromo-1H-indazol-1-yl)acetate

CAS No:92567-18-5

MF:C₁₀H₉BrN₂O₂

MW:269.094661474228

MDL:MFCD28662714

CID:2109193

PubChem ID:13337769

Update Time:2025-06-07

methyl 2-(5-bromo-1H-indazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(5-bromo-1H-indazol-1-yl)acetate
- 1H-Indazole-1-acetic acid, 5-bromo-, methyl ester
- MDL： MFCD28662714
- Inchi： 1S/C10H9BrN2O2/c1-15-10(14)6-13-9-3-2-8(11)4-7(9)5-12-13/h2-5H,6H2,1H3
- InChI Key： UEHAZAMIFQEAIH-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C=NN2CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
Topological Polar Surface Area: 44.1

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